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Compound of Interest

Cyclobutanecarbonyl
Compound Name: ] ,
isothiocyanate

Cat. No.: B060450

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of commercial suppliers for cyclobutanecarbonyl
isothiocyanate (CAS No. 161063-30-5), a niche reagent with applications in organic synthesis
and drug discovery. Due to the specialized nature of this compound, readily available
guantitative data from suppliers is limited. This guide presents the available information and
outlines a general synthetic protocol for its preparation.

Commercial Suppliers

Identifying commercial suppliers for cyclobutanecarbonyl isothiocyanate can be challenging
as it is not a widely stocked reagent. The following companies have been identified as potential
sources. Researchers are advised to inquire directly with these suppliers for current availability,
purity specifications, and pricing.

Table 1: Potential Commercial Suppliers of Cyclobutanecarbonyl Isothiocyanate
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. . Contact
Supplier Location . Notes
Information
) o . Listed as a trading
Youchemicals Limited China [1] 2154173791
company.
A chemical database
Chemcd China --INVALID-LINK-- listing Youchemicals
Limited as a supplier.
] Listed as a supplier of
Conier Chem and ) ] ] )
Chonggqing, China --INVALID-LINK-- various chemical

Pharma Limited ) )
intermediates.

Note: Direct product pages with detailed specifications for cyclobutanecarbonyl
isothiocyanate from these suppliers were not publicly accessible at the time of this guide's
compilation. The information is based on supplier directories and listings.

Synthesis of Cyclobutanecarbonyl Isothiocyanate

In the absence of a readily available commercial supply, in-house synthesis may be required. A
common method for the synthesis of acyl isothiocyanates involves the reaction of the
corresponding acyl chloride with a thiocyanate salt. The following is a general experimental
protocol that can be adapted for the synthesis of cyclobutanecarbonyl isothiocyanate from

cyclobutanecarbonyl chloride.

General Experimental Protocol: Synthesis from Acyl
Chloride

This protocol is based on established methods for the synthesis of acyl isothiocyanates.
Materials:

e Cyclobutanecarbonyl chloride

e Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN), dried

e Anhydrous aprotic solvent (e.g., acetone, acetonitrile)
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 Inert gas (e.g., nitrogen, argon)
o Standard laboratory glassware for anhydrous reactions
Procedure:

e Reaction Setup: A dried round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and an inert gas inlet is charged with potassium thiocyanate (or sodium
thiocyanate) and an anhydrous aprotic solvent.

» Addition of Acyl Chloride: Cyclobutanecarbonyl chloride is added dropwise to the stirred
suspension of the thiocyanate salt in the solvent at room temperature.

o Reaction: The reaction mixture is typically stirred at room temperature or gently heated to
reflux to drive the reaction to completion. The progress of the reaction can be monitored by
techniques such as thin-layer chromatography (TLC) or infrared (IR) spectroscopy
(monitoring the disappearance of the acyl chloride peak and the appearance of the
isothiocyanate peak around 2000-2100 cm™1).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The
inorganic salt byproduct (e.g., KCI or NaCl) is removed by filtration.

 Purification: The solvent is removed from the filtrate under reduced pressure. The crude
cyclobutanecarbonyl isothiocyanate can then be purified by vacuum distillation or column
chromatography on silica gel.

Logical Workflow for Synthesis
Caption: General workflow for the synthesis of cyclobutanecarbonyl isothiocyanate.

Purity and Characterization

For synthesized cyclobutanecarbonyl isothiocyanate, it is crucial to confirm its identity and
purity. Standard analytical techniques for characterization include:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the chemical
structure.
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e Infrared (IR) Spectroscopy: To identify the characteristic isothiocyanate (-N=C=S) stretching
vibration.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
o Elemental Analysis: To determine the elemental composition.
Researchers should establish appropriate purity criteria based on the intended application.

This guide serves as a starting point for sourcing or synthesizing cyclobutanecarbonyl
isothiocyanate. Direct engagement with chemical suppliers and careful execution and
adaptation of the synthetic protocol are recommended for successful procurement or
production of this valuable research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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